Cas no 1343119-69-6 (N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine)

• Product Name: N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine
• CAS No: 1343119-69-6
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 5265814
• Update Time: 2026-03-09

N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine
• N1-isopropyl-N1-methyl-N2-(oxetan-3-yl)ethane-1,2-diamine

• Inchi： 1S/C9H20N2O/c1-8(2)11(3)5-4-10-9-6-12-7-9/h8-10H,4-7H2,1-3H3
• InChI Key： TYYREZHQIYRVFW-UHFFFAOYSA-N
• SMILES： O1CC(C1)NCCN(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• XLogP3: 0.3
• Topological Polar Surface Area: 24.5

Additional information on N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine

Professional Introduction to N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine (CAS No. 1343119-69-6)

N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1343119-69-6, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This oxetane derivative features a unique structural framework that has garnered attention for its potential applications in drug design and development. The compound's molecular structure, characterized by a oxetane ring and an aminoethyl side chain, suggests versatile reactivity and binding capabilities, making it a valuable candidate for further exploration in medicinal chemistry.

The N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine structure incorporates a tertiary amine functionality, which is a critical feature for modulating biological activity. The presence of the methyl(propan-2-yl)amino moiety enhances the compound's solubility and bioavailability, while the oxetane ring provides a rigid scaffold that can be engineered to interact with biological targets. These structural attributes make the compound particularly suitable for developing novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine with biological receptors. Studies have indicated that this compound exhibits promising interactions with enzymes and receptors involved in signal transduction pathways, suggesting its potential as an inhibitor or modulator of these pathways. For instance, preliminary computational studies have shown that the oxetane ring can effectively engage with hydrophobic pockets in target proteins, while the aminoethyl side chain can form hydrogen bonds with polar residues.

In vitro experiments have further validated these predictions, demonstrating that N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine can modulate the activity of key enzymes associated with inflammatory responses. The compound has been found to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), in cellular models. These findings align with recent research highlighting the importance of targeting inflammatory pathways in treating chronic diseases like rheumatoid arthritis and metabolic syndrome.

The synthesis of N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine represents a significant achievement in organic chemistry, leveraging advanced synthetic methodologies to construct complex heterocyclic frameworks. The use of transition metal-catalyzed reactions has enabled the efficient formation of the oxetane ring, while protecting group strategies have been employed to ensure regioselective functionalization. These synthetic approaches not only highlight the versatility of modern chemical techniques but also pave the way for scalable production of related derivatives for further pharmacological evaluation.

As research continues to uncover new therapeutic targets, compounds like N-{2-[methyl(propan-2-yl)amino]ethyl}oxetan-3-amine are expected to play a crucial role in drug discovery initiatives. The combination of structural flexibility and biological activity makes this oxetane derivative an attractive scaffold for designing next-generation pharmaceuticals. Future studies will focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models, ultimately guiding its transition towards clinical development.

The growing interest in N-{2-[methyl(propan-2-yiamino]ethyl}oxetan--3-amine is also driven by its potential applications in personalized medicine. By tailoring its chemical structure to target specific genetic or molecular profiles, this compound could offer tailored therapeutic solutions for patients with diverse disease presentations. Advances in genomics and proteomics are expected to enhance our understanding of how this compound interacts with individual patient profiles, leading to more effective and personalized treatment strategies.

In conclusion,N-{2-[methyl(propan--2-yiamino]ethyloxetan--3-amine (CAS No. 1343119--69--6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for developing novel therapeutic agents. As research progresses, this compound is likely to contribute significantly to advancements in drug discovery and personalized medicine, offering new hope for patients suffering from various diseases.